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Compound of Interest

Compound Name: Snx 482

Cat. No.: B612419 Get Quote

Essential Safety Protocols for Handling SNX-482
SNX-482 is a potent peptide neurotoxin isolated from the venom of the African tarantula,

Hysterocrates gigas. As a selective blocker of R-type calcium channels (CaV2.3), it is a

valuable tool in neuroscience research but necessitates stringent safety measures to prevent

accidental exposure.[1][2] This guide provides immediate and essential safety and logistical

information for researchers, scientists, and drug development professionals handling SNX-482.

Quantitative Data Summary
While specific occupational exposure limits for SNX-482 have not been established, its high

potency is indicated by its low IC50 value. Researchers should handle this compound with the

utmost care, commensurate with its biological activity.

Parameter Value Description

IC50 15-30 nM

The half maximal inhibitory

concentration for blocking R-

type (CaV2.3) calcium

channels.[1][2]

Molecular Weight ~4495 g/mol ---

Form Solid, powder

Storage Temperature -20°C
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Personal Protective Equipment (PPE) Protocol
A risk assessment should always be conducted prior to handling SNX-482 to ensure that the

selected PPE is appropriate for the planned procedures. The following is a general guideline for

the necessary personal protective equipment.

Required PPE
Gloves: Two pairs of nitrile gloves are recommended. Ensure gloves are compatible with any

solvents being used.[3]

Lab Coat: A dedicated, disposable or cloth lab coat should be worn.[3]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[3]

Face Shield: A face shield should be worn in addition to safety glasses or goggles, especially

when there is a risk of splashes or aerosols.

Respiratory Protection: For procedures that may generate aerosols or when handling the

lyophilized powder outside of a certified chemical fume hood, a NIOSH-approved respirator

(e.g., N95) is recommended.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of SNX-

482, from preparation to disposal.
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SNX-482 Handling Workflow

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather All Necessary Materials

Weigh Lyophilized Powder in Hood

Reconstitute in Appropriate Solvent

Aliquot and Store at -20°C

Decontaminate Work Surfaces

Dispose of Contaminated Waste in Biohazard Bags

Doff PPE in Correct Order

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of SNX-482.
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Detailed Experimental Protocols
Donning Personal Protective Equipment (PPE)

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully fastened.

Eye and Face Protection: Don safety glasses or goggles, followed by a face shield if

necessary.

Gloves: Put on the first pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Put on the second pair of gloves over the first.

Doffing Personal Protective Equipment (PPE)
Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in a designated biohazard waste container.

Gown/Lab Coat: Untie or unfasten the lab coat. Peel it away from your body, turning it inside

out as you remove it. Dispose of it in a biohazard waste container.

Hand Hygiene: Wash hands thoroughly with soap and water.

Eye and Face Protection: Remove the face shield (if used) and then the safety glasses or

goggles.

Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer

pair.

Final Hand Hygiene: Wash hands thoroughly with soap and water again.

Disposal Plan
All materials that come into contact with SNX-482, including pipette tips, microfuge tubes,

gloves, and disposable lab coats, must be treated as hazardous waste.

Collection: Collect all contaminated solid waste in a designated, clearly labeled biohazard

bag.
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Liquid Waste: Inactivate liquid waste containing SNX-482 with a suitable chemical

inactivating agent before disposal. Refer to your institution's guidelines for hazardous waste

disposal.

Final Disposal: Follow all institutional and local regulations for the disposal of hazardous

chemical waste.

Decision-Making for PPE Selection
The appropriate level of PPE is dictated by the specific procedures being performed and the

associated risks of exposure.
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PPE Selection for SNX-482

Start: Handling SNX-482

Handling Lyophilized Powder?

Risk of Aerosol Generation?

Risk of Splash?

No

Add Respirator (N95)

Yes

Standard PPE:
- Double Gloves

- Lab Coat
- Safety Glasses

No Add Face Shield

Yes

No

Yes
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Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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